Cas no 1805297-77-1 (2-(Difluoromethyl)-3-fluoro-6-nitropyridine-4-methanol)

2-(Difluoromethyl)-3-fluoro-6-nitropyridine-4-methanol is a fluorinated pyridine derivative with a nitromethanol substituent, offering unique reactivity and structural versatility in synthetic chemistry. Its difluoromethyl and fluoro groups enhance electrophilic properties, making it a valuable intermediate for pharmaceuticals and agrochemicals. The nitropyridine core facilitates further functionalization, while the hydroxymethyl group provides a handle for derivatization. This compound’s well-defined structure and stability under various conditions make it suitable for precision synthesis. Its fluorine-rich composition may also contribute to improved metabolic stability in bioactive molecules. Researchers value this compound for its potential in developing novel heterocyclic frameworks with tailored properties.
2-(Difluoromethyl)-3-fluoro-6-nitropyridine-4-methanol structure
1805297-77-1 structure
Product Name:2-(Difluoromethyl)-3-fluoro-6-nitropyridine-4-methanol
CAS No:1805297-77-1
MF:C7H5F3N2O3
MW:222.121412038803
CID:4883933
Update Time:2025-06-13

2-(Difluoromethyl)-3-fluoro-6-nitropyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

    • 2-(Difluoromethyl)-3-fluoro-6-nitropyridine-4-methanol
    • Inchi: 1S/C7H5F3N2O3/c8-5-3(2-13)1-4(12(14)15)11-6(5)7(9)10/h1,7,13H,2H2
    • InChI Key: XRXMLWQKQLPPKU-UHFFFAOYSA-N
    • SMILES: FC1C(C(F)F)=NC(=CC=1CO)[N+](=O)[O-]

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 236
  • XLogP3: 0.9
  • Topological Polar Surface Area: 78.9

2-(Difluoromethyl)-3-fluoro-6-nitropyridine-4-methanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029033857-250mg
2-(Difluoromethyl)-3-fluoro-6-nitropyridine-4-methanol
1805297-77-1 95%
250mg
$1,058.40 2022-04-01
Alichem
A029033857-500mg
2-(Difluoromethyl)-3-fluoro-6-nitropyridine-4-methanol
1805297-77-1 95%
500mg
$1,752.40 2022-04-01
Alichem
A029033857-1g
2-(Difluoromethyl)-3-fluoro-6-nitropyridine-4-methanol
1805297-77-1 95%
1g
$2,923.95 2022-04-01

2-(Difluoromethyl)-3-fluoro-6-nitropyridine-4-methanol Related Literature

Additional information on 2-(Difluoromethyl)-3-fluoro-6-nitropyridine-4-methanol

Recent Advances in the Study of 2-(Difluoromethyl)-3-fluoro-6-nitropyridine-4-methanol (CAS: 1805297-77-1)

In recent years, the compound 2-(Difluoromethyl)-3-fluoro-6-nitropyridine-4-methanol (CAS: 1805297-77-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique difluoromethyl and nitro functional groups, has shown promising potential in various applications, including drug discovery and agrochemical development. The latest studies have focused on elucidating its synthesis pathways, biological activities, and potential therapeutic applications, making it a subject of intense scientific inquiry.

A recent study published in the *Journal of Medicinal Chemistry* explored the synthetic optimization of 2-(Difluoromethyl)-3-fluoro-6-nitropyridine-4-methanol, highlighting its improved yield and purity through novel catalytic methods. The researchers employed palladium-catalyzed cross-coupling reactions to enhance the efficiency of the synthesis process, which could pave the way for large-scale production. Additionally, the study identified key intermediates, such as 1805297-77-1, which play a critical role in the compound's stability and reactivity under various conditions.

Another groundbreaking research effort, detailed in *Bioorganic & Medicinal Chemistry Letters*, investigated the compound's biological activity against a range of pathogenic targets. The results demonstrated that 2-(Difluoromethyl)-3-fluoro-6-nitropyridine-4-methanol exhibits potent inhibitory effects on certain enzymes involved in inflammatory pathways. This finding suggests its potential as a lead compound for developing anti-inflammatory drugs, with further in vivo studies underway to validate its efficacy and safety profile.

Furthermore, computational modeling studies have provided insights into the molecular interactions of 2-(Difluoromethyl)-3-fluoro-6-nitropyridine-4-methanol with biological targets. Density functional theory (DFT) calculations revealed that the difluoromethyl group enhances the compound's binding affinity to specific protein pockets, while the nitro group contributes to its electron-withdrawing properties. These computational insights are invaluable for rational drug design and could accelerate the development of derivatives with improved pharmacokinetic properties.

In the agrochemical sector, preliminary studies have indicated that 2-(Difluoromethyl)-3-fluoro-6-nitropyridine-4-methanol may serve as a novel pesticide due to its ability to disrupt metabolic pathways in pests. Field trials are currently being conducted to assess its environmental impact and efficacy under real-world conditions. If successful, this compound could offer a sustainable alternative to conventional pesticides, addressing growing concerns about resistance and ecological harm.

In conclusion, the latest research on 2-(Difluoromethyl)-3-fluoro-6-nitropyridine-4-methanol (CAS: 1805297-77-1) underscores its multifaceted potential in both pharmaceutical and agrochemical applications. Continued exploration of its synthetic routes, biological activities, and mechanistic insights will be crucial for unlocking its full potential. As the scientific community delves deeper into this compound, it is poised to make significant contributions to advancing human health and agricultural sustainability.

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